Cas no 1206988-99-9 (1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide
• CAS No: 1206988-99-9
• MF: C₁₆H₂₂FNO₂
• MW: 279.349788188934
• CID: 6016606
• PubChem ID: 45504920
• Update Time: 2025-05-30

1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide
• Cyclopropanecarboxamide, 1-(4-fluorophenyl)-N-[3-(1-methylethoxy)propyl]-
• 1-(4-fluorophenyl)-N-[3-(propan-2-yloxy)propyl]cyclopropane-1-carboxamide
• F5834-5485
• SR-01000925369-1
• SR-01000925369
• 1-(4-fluorophenyl)-N-(3-propan-2-yloxypropyl)cyclopropane-1-carboxamide
• VU0523360-1
• 1206988-99-9
• 1-(4-fluorophenyl)-N-(3-isopropoxypropyl)cyclopropanecarboxamide
• AKOS024521836

• Inchi： 1S/C16H22FNO2/c1-12(2)20-11-3-10-18-15(19)16(8-9-16)13-4-6-14(17)7-5-13/h4-7,12H,3,8-11H2,1-2H3,(H,18,19)
• InChI Key： LZABJHWDWDPIEA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(NCCCOC(C)C)=O)CC1

Computed Properties

• Exact Mass: 279.16345711g/mol
• Monoisotopic Mass: 279.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 429.4±45.0 °C(Predicted)
• pka: 15.53±0.20(Predicted)

Additional information on 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide

Introduction to 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide (CAS No. 1206988-99-9)

1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide (CAS No. 1206988-99-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines a 4-fluorophenyl group with a propan-2-yloxy substituent on a propyl chain, all linked to a cyclopropane ring through an amide bond. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The cyclopropane moiety is particularly noteworthy in medicinal chemistry due to its rigid three-membered ring structure, which can influence the conformational flexibility and binding affinity of the molecule. This structural feature has been exploited in the design of various bioactive compounds, including those targeting neurological disorders and inflammatory conditions. The fluorine atom in the 4-fluorophenyl group further enhances the compound's potential pharmacological properties by improving metabolic stability and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide and its biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain perception, neuroinflammation, and other pathological processes. The amide bond serves as a critical pharmacophore, facilitating hydrogen bonding interactions that are essential for receptor binding and activity.

In the context of drug development, the synthesis of this compound has been optimized using modern organic synthesis techniques, including transition metal-catalyzed cross-coupling reactions and stereoselective transformations. These methods have enabled the production of high-purity 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide, which is crucial for preclinical and clinical studies. The compound's stability under various storage conditions has also been thoroughly evaluated, ensuring its suitability for further research and development.

One of the most compelling aspects of this molecule is its potential application in treating neurological disorders. Preliminary studies have indicated that derivatives of 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide may interact with neurotransmitter receptors, such as those for serotonin and dopamine, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The structural motif of this compound allows for fine-tuning of its pharmacological profile by modifying substituents such as the fluorophenyl group or the propan-2-yloxy moiety.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, improved bioavailability, and increased metabolic stability. In the case of 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide, the fluorine atom at the para position of the phenyl ring contributes to these desirable properties by participating in hydrophobic interactions and π-stacking with biological targets.

Furthermore, the cyclopropane ring introduces a degree of rigidity that can be advantageous in drug design. Rigid structures often provide better fits within binding pockets of enzymes or receptors, leading to higher efficacy. This characteristic has made cyclopropane derivatives valuable candidates for developing novel therapeutic agents. The combination of these features—fluorine substitution, amide functionality, and cyclopropane ring—makes 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide a promising lead compound for further investigation.

Recent research has also explored the synthetic pathways for producing analogs of this compound with modified side chains or additional functional groups. These modifications aim to enhance specific pharmacological properties or improve solubility and formulation characteristics. For instance, replacing the propan-2-yloxy group with other alkoxy or heteroaryl groups could alter the compound's interaction profile with biological targets while maintaining its core structural framework.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide by allowing rapid testing against large libraries of compounds for various biological activities. This approach has led to several hits that show promise in preclinical models, warranting further investigation into their therapeutic potential.

In conclusion, 1-(4-fluorophenyl)-N-3-(propan-2-yloxy)propylcyclopropane-1-carboxamide (CAS No. 1206988-99-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a fluorophenyl, an amide linkage, and a cyclopropane ring makes it an attractive candidate for drug discovery efforts targeting neurological disorders and other diseases. Continued research into this compound and its derivatives holds promise for developing novel therapeutic agents that could improve patient outcomes significantly.